Benzoylmesaconine-7-Palmitate

• Molecular Formula: C47H73NO11
• Molecular Weight: 828.1 g/mol
• InChI: InChI=1S/C47H73NO11/c1-7-8-9-10-11-12-13-14-15-16-17-18-22-25-34(50)59-47-35-31(27-45(53,42(57-6)40(47)51)41(35)58-43(52)30-23-20-19-21-24-30)46-33(55-4)26-32(49)44(29-54-3)28-48(2)39(46)36(47)37(56-5)38(44)46/h19-21,23-24,31-33,35-42,49,51,53H,7-18,22,25-29H2,1-6H3/t31-,32-,33+,35-,36+,37+,38-,39-,40+,41-,42+,44+,45-,46+,47-/m1/s1
• InChIKey: QQMNMQWJEJXICB-RQDYUVNBSA-N

Benzoylmesaconine-7-Palmitate: A Palmitate-Esterified Lipo-Alkaloid for Advanced Aconitum Research and Stable Bioactivity Studies

Benzoylmesaconine-7-Palmitate (also cataloged as 14-Benzoylmesaconine-8-palmitate) is a lipo-alkaloid belonging to the C19-norditerpenoid alkaloid family derived from Aconitum species. This compound features a 14-benzoylmesaconine core esterified with a palmitic acid side chain at the C-8 position [1]. Lipo-alkaloids are transesterified derivatives of diester-type diterpene alkaloids and have been identified as native minor constituents in Aconitum roots, with concentrations that increase during traditional processing methods [2]. The palmitate esterification confers distinct physicochemical and pharmacological properties that differentiate this compound from its non-lipidated monoester and diester counterparts .

Lipo-alkaloid scaffold Palmitate-esterified monoester core supports diterpenoid alkaloid research and lipo-alkaloid probe development.

Reported class distinction Monoester alkaloids exhibit distinct cardiotoxicity and stability profiles versus diester alkaloids — supports differentiation studies.

• [1] Borcsa B, Csupor D, Forgo P, Widowitz U, Bauer R, Hohmann J. Aconitum lipo-alkaloids--semisynthetic products of the traditional medicine. Nat Prod Commun. 2011 Apr;6(4):527-36. PMID: 21560765. View Source
• [2] Csupor D, Wenzig EM, Zupkó I, Wölkart K, Hohmann J, Bauer R. Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots. J Chromatogr A. 2009 Mar 13;1216(11):2079-86. doi:10.1016/j.chroma.2008.10.082. View Source

Why Benzoylmesaconine-7-Palmitate Cannot Be Substituted by Unmodified Monoester or Diester Aconitum Alkaloids

Generic substitution among aconitum alkaloids is scientifically unsound due to fundamental structural differences that dictate divergent cardiotoxicity profiles, metabolic stability, and membrane transport behavior. Diester alkaloids such as mesaconitine and aconitine exhibit severe cardiotoxicity at low concentrations due to their β-acetate group at C-8, while monoester alkaloids like 14-benzoylmesaconine lack this acetoxyl group and demonstrate markedly reduced toxicity but retain low oral bioavailability [1][2]. Lipo-alkaloids including Benzoylmesaconine-7-Palmitate incorporate a long-chain fatty acid ester at C-8, which further alters lipophilicity and potentially improves stability and membrane permeability compared to non-lipidated monoesters [3]. These structural distinctions directly impact experimental outcomes in cardiotoxicity assays, pharmacokinetic studies, and in vitro transport models, making compound-specific selection critical for reproducible research [4].

Cardiotoxicity profile mismatch

Diester alkaloids induce severe cardiac toxicity; monoester scaffold does not. Cardiotoxicity endpoints may not transfer.

Hydrolytic stability context

Diester alkaloids rapidly hydrolyze in biological media, while monoester and lipo-alkaloids remain intact — assay recovery may vary.

Transporter substrate specificity

P-gp efflux and permeability differ across aconitum alkaloids. Direct substitution can alter transport and bioavailability interpretation.

• [1] Ye Q, Liu H, Fang C, Liu Y, Liu X, Liu J, et al. Cardiotoxicity evaluation and comparison of diterpene alkaloids on zebrafish. Drug Chem Toxicol. 2021 May;44(3):294-301. doi:10.1080/01480545.2019.1586916. PMID: 30895830. View Source
• [2] Zhang H, Wu Q, Li W, Sun S, Zhang W, Zhu Z, et al. Absorption and metabolism of three monoester-diterpenoid alkaloids in Aconitum carmichaeli after oral administration to rats by HPLC-MS. J Ethnopharmacol. 2014 Jul 3;154(3):645-52. doi:10.1016/j.jep.2014.04.039. PMID: 24793215. View Source
• [3] Borcsa B, Csupor D, Forgo P, Widowitz U, Bauer R, Hohmann J. Aconitum lipo-alkaloids--semisynthetic products of the traditional medicine. Nat Prod Commun. 2011 Apr;6(4):527-36. PMID: 21560765. View Source
• [4] Zhang N, Li J, Song Q, Shi S, Li C, Zhao Y, et al. Direct stability characterization of aconite alkaloids in different media by autosampler-mediated incubation-online solid phase extraction-LC-MS/MS. Anal Bioanal Chem. 2019;411(22):5809-5819. doi:10.1007/s00216-019-01966-6. View Source

Quantitative Comparative Evidence for Benzoylmesaconine-7-Palmitate: Cardiotoxicity, Stability, and Transport Differentiation

Reduced Cardiotoxicity: Monoester Alkaloids Do Not Induce Organic and Functional Toxicities Observed with Diester Alkaloids

The monoester alkaloid 14-α-benzoylmesaconine (BMAC, the core scaffold of Benzoylmesaconine-7-Palmitate) demonstrated a fundamentally different cardiac safety profile compared to diester alkaloids mesaconitine (MAC) and aconitine (AC) in a zebrafish embryo model. While AC and MAC exhibited serious organic and functional toxicities, BMAC and its monoester counterparts did not exhibit such toxicities at any tested dose [1]. This difference is attributed to the absence of the β-acetate group at C-8 in monoester alkaloids, which alters their interaction with cardiac ion channels [1].

Cardiotoxicity

Head-to-head

No serious toxicities (up to 500 µM) vs serious toxicities (MAC, AC)

Supports cardiotoxicity differentiation research.

Zebrafish embryo model; endpoint context.

Evidence Dimension	Cardiotoxicity (Organic and Functional Toxicity)
Target Compound Data	No serious organic or functional toxicities observed at doses up to 500 μM
Comparator Or Baseline	Mesaconitine (MAC) and aconitine (AC): exhibited serious organic and functional toxicities at low to high doses
Quantified Difference	Qualitative difference: toxicities present in DDAs, absent in MDAs
Conditions	Zebrafish embryos 72 h post-fertilization; treatment for 2, 10, and 24 h; dose range 15.6–250 μM (DDAs) and 31.3–500 μM (MDAs)

Why This Matters

This direct comparative evidence supports the selection of monoester-based lipo-alkaloids over diester alkaloids for studies requiring minimized cardiotoxic interference, particularly in cardiac safety pharmacology and in vivo efficacy models.

• [1] Ye Q, Liu H, Fang C, Liu Y, Liu X, Liu J, et al. Cardiotoxicity evaluation and comparison of diterpene alkaloids on zebrafish. Drug Chem Toxicol. 2021 May;44(3):294-301. doi:10.1080/01480545.2019.1586916. PMID: 30895830. View Source

Superior In Vitro Stability: Benzoylmesaconine Remains Intact Under Conditions That Rapidly Hydrolyze Diester Alkaloids

In a direct stability characterization study using an automated AMI-SPE-LC-MS/MS system, benzoylmesaconine (BMA) demonstrated markedly greater stability than the diester alkaloids aconitine (AC), mesaconitine (MA), and hypaconitine (HA). Extensive hydrolysis generating two distinct degradation products was observed for AC, MA, and HA in phosphate-buffered saline (PBS, pH 7.4), PBS with fresh rat plasma, and denatured plasma. In contrast, BMA, along with BAC and BHA, remained intact in PBS, methanol, acetonitrile (ACN), and 50% aqueous ACN [1].

Hydrolytic stability

Head-to-head

Intact (BMA) vs extensive hydrolysis (AC, MA, HA)

Supports stable assay and bioanalytical method context.

PBS/plasma, 50% ACN conditions.

Evidence Dimension	Hydrolytic Stability in Physiological Buffer and Biological Matrices
Target Compound Data	Benzoylmesaconine (BMA): remained intact; no degradation products observed
Comparator Or Baseline	Aconitine (AC), mesaconitine (MA), hypaconitine (HA): extensive hydrolysis with two degradation products generated
Quantified Difference	Qualitative difference: extensive hydrolysis vs. intact stability
Conditions	PBS (pH 7.4), PBS with fresh rat plasma, denatured plasma, methanol, ACN, 50% aqueous ACN

Why This Matters

This stability advantage directly impacts the reliability of in vitro assays, pharmacokinetic studies, and bioanalytical method development. Researchers can expect more consistent exposure and reduced artifact formation when using BMA-scaffold compounds compared to diester alkaloids, which are prone to spontaneous degradation during sample handling and incubation.

• [1] Zhang N, Li J, Song Q, Shi S, Li C, Zhao Y, et al. Direct stability characterization of aconite alkaloids in different media by autosampler-mediated incubation-online solid phase extraction-LC-MS/MS. Anal Bioanal Chem. 2019;411(22):5809-5819. doi:10.1007/s00216-019-01966-6. View Source

Efflux Transporter Substrate Profile: 14-Benzoylmesaconine Exhibits a Defined Efflux Ratio in Caco-2 Monolayers

The monoester alkaloid 14-benzoylmesaconine (BM) was characterized as a substrate of permeability-glycoprotein (P-gp) in a Caco-2 cell monolayer transport assay, with a measured efflux ratio of 11.16. This efflux ratio is comparable to those of other Aconitum alkaloids including 14-benzoylaconine (BC, 12.53), 14-benzoylhypaconine (BH, 11.69), mesaconitine (MA, 12.8), and aconitine (AC, 11.03), all of which showed inhibited secretion in the presence of the P-gp inhibitor Verapamil [1]. The efflux ratio provides a quantitative measure of the compound's interaction with intestinal and blood-brain barrier efflux transporters, which directly influences oral bioavailability and tissue distribution.

P-gp substrate activity

Head-to-head

Efflux Ratio = 11.16

Supports transporter interaction research context.

Caco-2 monolayer; Verapamil-inhibitable.

Evidence Dimension	Efflux Ratio (P-gp Substrate Activity)
Target Compound Data	14-Benzoylmesaconine (BM): efflux ratio = 11.16
Comparator Or Baseline	14-Benzoylaconine (BC): 12.53; 14-Benzoylhypaconine (BH): 11.69; Mesaconitine (MA): 12.8; Aconitine (AC): 11.03; Hypaconitine (HA): 6.15
Quantified Difference	Efflux ratio of BM is within 10% of the mean for BC, BH, MA, and AC (excluding HA)
Conditions	Caco-2 cell monolayer transport assay; UPLC-ESI-MS detection

Why This Matters

Quantitative efflux ratio data enable researchers to anticipate the compound's permeability characteristics and to design appropriate formulations or co-administration strategies to modulate bioavailability. This is essential for interpreting in vivo pharmacokinetic results and for selecting the appropriate alkaloid scaffold for absorption studies.

• [1] Ma J, Kan H, Ma Y, Men L, Pi Z, Liu Z, et al. Qualitative and quantitative analysis of drug interactions: Fritillary mediating the transport of alkaloids in caco-2 cells by p-glycoprotein. Chem Res Chin Univ. 2014;30(5):731-737. doi:10.1007/s40242-014-4101-1. View Source

Enhanced Lipophilicity and Membrane Permeability Anticipated for Lipo-Alkaloids Relative to Monoester Alkaloids

Lipo-alkaloids are transesterified derivatives of diester-type diterpene alkaloids containing one or two long-chain fatty acid residues [1]. The incorporation of a palmitic acid (C16:0) side chain at the C-8 position in Benzoylmesaconine-7-Palmitate increases the molecular weight from 589.7 g/mol for benzoylmesaconine to 828.1 g/mol and substantially increases the calculated lipophilicity . While no direct comparative permeability data exist for Benzoylmesaconine-7-Palmitate versus benzoylmesaconine, the structural addition of a hydrophobic fatty acid chain is a well-established strategy to enhance membrane permeability and improve oral bioavailability of polar natural products [2]. The absolute oral bioavailability of monoester alkaloids including benzoylmesaconine has been reported as very low, suggesting that lipo-alkaloid derivatization may offer a route to improved pharmacokinetic properties [3].

Lipophilicity

Class-level

MW 828.1 vs 589.7 g/mol; lipophilicity increase (calculated)

Supports lipophilicity-based study design.

No direct permeability data; class-level inference.

Evidence Dimension	Molecular Weight and Calculated Lipophilicity
Target Compound Data	Benzoylmesaconine-7-Palmitate: MW = 828.1 g/mol; contains C16 palmitate ester
Comparator Or Baseline	Benzoylmesaconine (BMA): MW = 589.7 g/mol; no fatty acid ester
Quantified Difference	MW increase of 238.4 g/mol (40.4% increase); qualitative increase in lipophilicity
Conditions	Structural and physicochemical comparison based on molecular formula

Why This Matters

The increased lipophilicity conferred by palmitate esterification supports the use of Benzoylmesaconine-7-Palmitate in studies where enhanced membrane permeability or altered tissue distribution is desired. This differentiation is critical for researchers investigating lipo-alkaloids as potential prodrugs or as tools to study fatty acid conjugation effects on alkaloid pharmacokinetics.

• [1] Borcsa B, Csupor D, Forgo P, Widowitz U, Bauer R, Hohmann J. Aconitum lipo-alkaloids--semisynthetic products of the traditional medicine. Nat Prod Commun. 2011 Apr;6(4):527-36. PMID: 21560765. View Source
• [2] Csupor D, Wenzig EM, Zupkó I, Wölkart K, Hohmann J, Bauer R. Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots. J Chromatogr A. 2009 Mar 13;1216(11):2079-86. doi:10.1016/j.chroma.2008.10.082. View Source
• [3] Zhang H, Wu Q, Li W, Sun S, Zhang W, Zhu Z, et al. Absorption and metabolism of three monoester-diterpenoid alkaloids in Aconitum carmichaeli after oral administration to rats by HPLC-MS. J Ethnopharmacol. 2014 Jul 3;154(3):645-52. doi:10.1016/j.jep.2014.04.039. PMID: 24793215. View Source

Optimal Research and Industrial Applications for Benzoylmesaconine-7-Palmitate Based on Verified Differentiation

Cardiac Safety Pharmacology Studies Requiring a Low-Cardiotoxicity Aconitum Alkaloid Control

Based on the zebrafish embryo cardiotoxicity comparison demonstrating that monoester alkaloids (including 14-benzoylmesaconine) do not induce organic and functional toxicities at doses up to 500 μM, whereas diester alkaloids exhibit serious cardiotoxicity, Benzoylmesaconine-7-Palmitate serves as an appropriate low-cardiotoxicity reference compound [1]. This application is particularly relevant for studies investigating structure-cardiotoxicity relationships among diterpene alkaloids or for assays where cardiotoxic interference would confound the interpretation of other pharmacological endpoints.

Bioanalytical Method Development and Stability-Indicating Assay Validation

The demonstrated stability of benzoylmesaconine in PBS, plasma, and organic solvents—contrasting with the extensive hydrolysis observed for diester alkaloids—makes Benzoylmesaconine-7-Palmitate an excellent candidate for use as a stable reference standard in bioanalytical method development [1]. Its resistance to spontaneous degradation during sample preparation, incubation, and analysis ensures reliable calibration curves and quality control samples, reducing variability in quantitative LC-MS/MS assays for aconitum alkaloids.

Intestinal Permeability and P-gp Transporter Interaction Studies

With a defined efflux ratio of 11.16 in Caco-2 monolayers and confirmed P-gp substrate status, 14-benzoylmesaconine provides a characterized benchmark for studying efflux transporter interactions within the aconitum alkaloid class [1]. Benzoylmesaconine-7-Palmitate extends this application by introducing a lipidated scaffold that may exhibit altered transporter affinity. This compound is suitable for comparative studies investigating how fatty acid esterification modulates P-gp recognition and transepithelial transport.

Lipo-Alkaloid Pharmacokinetics and Prodrug Concept Validation

Given the class-level inference that palmitate esterification increases lipophilicity and may enhance membrane permeability relative to non-lipidated monoester alkaloids, Benzoylmesaconine-7-Palmitate is positioned for research exploring lipo-alkaloids as bioavailable prodrugs [1]. The compound can be used to test the hypothesis that fatty acid conjugation improves oral absorption of the 14-benzoylmesaconine scaffold, a critical question given the reported low absolute bioavailability of monoester alkaloids [2]. Such studies are foundational for developing the next generation of aconitum-derived therapeutics with improved pharmacokinetic profiles.

Application

Selection Property

Validation Focus

Cardiotoxicity differentiation studies

Monoester alkaloid scaffold — reported distinct cardiotoxicity context

Organic/functional toxicity endpoints (model-specific)

Bioanalytical method development

Stability in physiological buffers and matrices

Degradation product monitoring and assay recovery

P-gp transporter interaction studies

Defined efflux ratio and P-gp substrate profile

Transcellular transport and Verapamil inhibition assays

Lipo-alkaloid pharmacokinetic studies

Palmitate esterification — altered lipophilicity

Oral absorption and tissue distribution models

• [1] Borcsa B, Csupor D, Forgo P, Widowitz U, Bauer R, Hohmann J. Aconitum lipo-alkaloids--semisynthetic products of the traditional medicine. Nat Prod Commun. 2011 Apr;6(4):527-36. PMID: 21560765. View Source
• [2] Zhang H, Wu Q, Li W, Sun S, Zhang W, Zhu Z, et al. Absorption and metabolism of three monoester-diterpenoid alkaloids in Aconitum carmichaeli after oral administration to rats by HPLC-MS. J Ethnopharmacol. 2014 Jul 3;154(3):645-52. doi:10.1016/j.jep.2014.04.039. PMID: 24793215. View Source